N-(3,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C21H23N3O/c1-5-17-8-6-7-9-20(17)24-16(4)19(13-22-24)21(25)23-18-11-10-14(2)15(3)12-18/h6-13H,5H2,1-4H3,(H,23,25)
• InChI Key: GCOLBRSSTIUJIR-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1N2C(=C(C=N2)C(=O)NC3=CC(=C(C=C3)C)C)C

Description

N-(3,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide, also known as DPP-4 inhibitor, is a class of drugs used for the treatment of type 2 diabetes. It works by inhibiting the enzyme dipeptidyl peptidase 4 (DPP-4), which plays a role in glucose metabolism. In

Mechanism of Action

N-(3,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide inhibitors work by inhibiting the enzyme this compound, which is responsible for the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting this compound, this compound inhibitors increase the levels of GLP-1 and GIP, which in turn stimulate insulin secretion and inhibit glucagon secretion, leading to improved glycemic control.
Biochemical and Physiological Effects:
In addition to their effects on glucose metabolism, this compound inhibitors have been shown to have other biochemical and physiological effects. Studies have shown that this compound inhibitors can improve endothelial function, reduce inflammation, and decrease oxidative stress. This compound inhibitors have also been shown to have neuroprotective effects and may have a role in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide inhibitors have several advantages for lab experiments, including their specificity for this compound and their ability to be administered orally. However, this compound inhibitors also have limitations, including their short half-life and the potential for off-target effects.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide inhibitors. One area of research is the development of more potent and selective this compound inhibitors. Another area of research is the investigation of the cardiovascular benefits of this compound inhibitors and their potential use in the treatment of heart failure. Additionally, there is ongoing research on the potential use of this compound inhibitors in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide inhibitors involves the reaction of 3,4-dimethylphenylhydrazine and 2-ethylphenylacetonitrile to form the intermediate 1-(3,4-dimethylphenyl)-3-(2-ethylphenyl)prop-2-en-1-one, which is then reacted with ethyl 2-cyanoacetate to form the final product this compound.

Scientific Research Applications

N-(3,4-dimethylphenyl)-1-(2-ethylphenyl)-5-methyl-1H-pyrazole-4-carboxamide inhibitors have been extensively studied for their potential therapeutic use in the treatment of type 2 diabetes. Studies have shown that this compound inhibitors can improve glycemic control by reducing postprandial glucose levels, increasing insulin secretion, and decreasing glucagon secretion. This compound inhibitors have also been shown to have cardiovascular benefits, including reducing the risk of heart failure and improving endothelial function.